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Compound of Interest

Compound Name: MK-0812 Succinate

Cat. No.: B11932397 Get Quote

Essential Safety and Handling Guide for MK-
0812 Succinate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling MK-0812 Succinate. Adherence to these procedural

steps is vital for ensuring personal safety and maintaining a secure laboratory environment.

MK-0812 Succinate is a potent and selective CCR2 antagonist and should be handled with

care as a potentially hazardous compound.[1][2][3]

Hazard Identification and Precautionary Measures
While a comprehensive, publicly available Safety Data Sheet (SDS) with specific hazard

classifications for MK-0812 Succinate is limited, it is prudent to handle it as a potent

pharmacological agent. General safety practices for handling chemical compounds in a

laboratory setting should be strictly followed. Based on guidelines for similar compounds,

assume that MK-0812 Succinate may cause skin and eye irritation.

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Handle in accordance with good industrial hygiene and safety practices.
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Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through skin contact,

inhalation, or mucous membranes. The following table outlines the required PPE for handling

MK-0812 Succinate.
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Body Area Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves that comply with

ASTM D6978 standards.

Change gloves frequently, at

least every 30-60 minutes, or

immediately if contaminated,

torn, or punctured.[4]

Body Impervious Gown or Lab Coat

Wear an impervious, long-

sleeved gown that closes in

the back with knit or elastic

cuffs. A standard lab coat may

be sufficient for low-intensity

work, but an impervious gown

is necessary for handling

larger quantities or during

procedures with a high risk of

splashes.[5][6]

Eyes/Face
Safety Goggles and Face

Shield

Use chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[7] A face

shield should be worn in

addition to goggles when there

is a risk of splashes.

Respiratory NIOSH-certified Respirator

If handling the compound as a

powder outside of a certified

chemical fume hood or

biological safety cabinet, a

NIOSH-certified N95 or higher

respirator is required to

prevent inhalation.[6]
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Operational Plan for Handling MK-0812 Succinate
1. Preparation and Weighing:

All handling of powdered MK-0812 Succinate should be conducted in a certified chemical

fume hood, biological safety cabinet, or a glove box to minimize inhalation exposure.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling the compound.

Clean all equipment thoroughly after use.

2. Solution Preparation:

When dissolving the compound, add the solvent slowly to the powder to avoid generating

dust.

Refer to the product datasheet for solubility information. For in-vitro use, DMSO is a common

solvent. For in-vivo use, co-solvents such as DMSO, PEG300, Tween-80, and saline may be

required.[3]

Once prepared, the solution should be aliquoted and stored as recommended to prevent

degradation from repeated freeze-thaw cycles.[2] Recommended storage for stock solutions

is -80°C for up to 6 months or -20°C for up to 1 month.[2]

3. Experimental Use:

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

When using the compound in cell culture or animal studies, follow all institutional guidelines

and standard operating procedures for handling potent research compounds.

Disposal Plan
Proper disposal of MK-0812 Succinate and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.
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Waste Collection: All disposable materials that have come into contact with MK-0812
Succinate, including gloves, wipes, pipette tips, and contaminated labware, must be

collected in a designated, sealed hazardous waste container.[5]

Waste Segregation: Segregate chemical waste from regular laboratory waste.

Decontamination: Decontaminate all non-disposable equipment and work surfaces

thoroughly after use. A suitable cleaning agent should be used, followed by a rinse with an

appropriate solvent.

Disposal: Dispose of hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.
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Caption: Workflow for the safe handling of MK-0812 Succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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